Cas no 175152-49-5 ([1,1'-Biphenyl]-4-carboxylic acid, 2-methoxy-2'-methyl-, methyl ester)
175152-49-5 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 2-methoxy-2'-methyl-, methyl ester
CAS No:175152-49-5
MF:C16H16O3
MW:256.296444892883
CID:1361173
PubChem ID:53941402
Update Time:2025-04-20
[1,1'-Biphenyl]-4-carboxylic acid, 2-methoxy-2'-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylic acid, 2-methoxy-2'-methyl-, methyl ester
- 175152-49-5
- 3-methoxy-4-(2-methylphenyl)benzoic acid methyl ester
- 2-Methoxy-2'-methyl-biphenyl-4-carboxylic acid methyl ester
- Methyl 2-methoxy-2'-methyl[1,1'-biphenyl]-4-carboxylate
- SCHEMBL2772773
- methyl 2-methoxy-2'-methylbiphenyl-4-carboxylate
- 2-Methoxy-2'-methyl-1,1'-biphenyl-4-carboxylic acid methyl ester
- IYAKLEBQNNJYSI-UHFFFAOYSA-N
- DB-386135
-
- Inchi: 1S/C16H16O3/c1-11-6-4-5-7-13(11)14-9-8-12(16(17)19-3)10-15(14)18-2/h4-10H,1-3H3
- InChI Key: IYAKLEBQNNJYSI-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)OC)C=CC=1C1C=CC=CC=1C
Computed Properties
- Exact Mass: 256.10998
- Monoisotopic Mass: 256.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
[1,1'-Biphenyl]-4-carboxylic acid, 2-methoxy-2'-methyl-, methyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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